N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C20H23N3O4S/c1-23(2)28(26,27)18-11-5-15(6-12-18)20(25)22-17-7-3-14(4-8-17)13-19(24)21-16-9-10-16/h3-8,11-12,16H,9-10,13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: IJYIQZXTBWIWIJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)NC3CC3
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

Benzamides are a class of compounds containing a benzamide moiety, which is a benzene ring attached to an amide group. The specific compound you mentioned, “N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-4-(dimethylsulfamoyl)benzamide”, would be a benzamide with additional functional groups attached to the benzene ring.

Synthesis Analysis

Benzamides can be synthesized through the direct condensation of carboxylic acids and amines. This reaction is often performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth.

Chemical Reactions Analysis

The chemical reactions involving benzamides would depend on the specific functional groups attached to the benzene ring. In general, benzamides can undergo reactions typical of both amides and aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a benzamide would depend on its specific structure. In general, benzamides are solid at room temperature and have relatively high melting points.

Safety and Hazards

The safety and hazards associated with a benzamide would depend on its specific structure. In general, benzamides should be handled with care as they can cause skin and eye irritation, and may be harmful if swallowed or inhaled.

Future Directions

The future directions for research on benzamides would likely involve exploring their potential uses in various fields, such as pharmaceuticals, agriculture, and materials science.